Cas no 1805326-83-3 (Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate)
Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate
-
- Inchi: 1S/C10H11F2NO3/c1-3-16-10(14)6-4-5-7(15-2)8(13-6)9(11)12/h4-5,9H,3H2,1-2H3
- InChI Key: DEMPUNXODGLFIQ-UHFFFAOYSA-N
- SMILES: FC(C1C(=CC=C(C(=O)OCC)N=1)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 238
- XLogP3: 2
- Topological Polar Surface Area: 48.4
Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029076358-250mg |
Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate |
1805326-83-3 | 97% | 250mg |
$494.40 | 2022-04-01 | |
| Alichem | A029076358-500mg |
Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate |
1805326-83-3 | 97% | 500mg |
$815.00 | 2022-04-01 | |
| Alichem | A029076358-1g |
Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate |
1805326-83-3 | 97% | 1g |
$1,490.00 | 2022-04-01 |
Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate
Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS No. 1805326-83-3): An Overview
Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS No. 1805326-83-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.
The chemical structure of Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate is composed of a pyridine ring with a difluoromethyl group at the 2-position, a methoxy group at the 3-position, and an ethyl ester group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive feature for drug design.
Recent studies have focused on the synthesis of Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate. One notable method involves the reaction of 2-bromopyridine with difluoromethylzinc reagent followed by methylation and esterification steps. This multi-step process has been optimized to achieve high yields and purity, making it suitable for large-scale production. The synthetic route is not only efficient but also environmentally friendly, aligning with the principles of green chemistry.
In terms of biological activity, Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate has shown promising results in various assays. Preliminary studies have demonstrated its potential as a modulator of specific enzymes and receptors. For instance, it has been found to inhibit certain kinases involved in cancer cell proliferation, suggesting its utility as a lead compound for anticancer drug development. Additionally, its ability to cross the blood-brain barrier makes it a candidate for central nervous system (CNS) disorders.
The pharmacokinetic properties of Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate have also been investigated. In vivo studies in animal models have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's high oral bioavailability and low toxicity are particularly noteworthy, as these attributes are crucial for its potential use in therapeutic applications.
Furthermore, recent advancements in computational chemistry have provided valuable insights into the molecular dynamics and interactions of Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate. Molecular docking studies have revealed that it can form stable complexes with target proteins, which is essential for its biological activity. These computational models are instrumental in guiding further experimental work and optimizing the compound's structure for enhanced efficacy.
The clinical relevance of Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate is an area of ongoing research. Preclinical trials have shown promising results, but more extensive studies are needed to fully evaluate its safety and efficacy in humans. Researchers are currently exploring its potential as a treatment for various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.
In conclusion, Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS No. 1805326-83-3) is a promising compound with a unique chemical structure that offers significant potential in pharmaceutical research. Its favorable synthetic methods, biological activity, pharmacokinetic properties, and clinical relevance make it an exciting candidate for further development. As research continues to advance, this compound may play a crucial role in the discovery of new therapeutic agents that can improve human health.
1805326-83-3 (Ethyl 2-(difluoromethyl)-3-methoxypyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)